Cas no 32337-88-5 (5-bromo-6-chromanol)

5-bromo-6-chromanol structure
5-bromo-6-chromanol structure
Product Name:5-bromo-6-chromanol
CAS No:32337-88-5
MF:C9H9BrO2
MW:229.070562124252
CID:1450581
PubChem ID:91666234
Update Time:2025-04-20

5-bromo-6-chromanol Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-6-chromanol
    • 5-BROMO-BENZOOXAZOLE-2-CARBOXYLIC ACID METHYL ESTER
    • 5-bromo-benzoxazole-2-carboxylic acid methyl ester
    • S14-2236
    • AK-50265
    • Methyl 5-bromobenzo[d]oxazole-2-carboxylate
    • CTK8C0108
    • KB-42461
    • ANW-64109
    • 5-bromo-chroman-6-ol
    • DB-317505
    • 32337-88-5
    • 5-bromo-6-chromanol
    • Inchi: 1S/C9H9BrO2/c10-9-6-2-1-5-12-8(6)4-3-7(9)11/h3-4,11H,1-2,5H2
    • InChI Key: SOQLKPVPDJGAOQ-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC2=C1CCCO2)O

Computed Properties

  • Exact Mass: 227.97859g/mol
  • Monoisotopic Mass: 227.97859g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 29.5Ų
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